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Compound of Interest

Compound Name: Famphur

Cat. No.: B1672047

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of famphur, an
organophosphate insecticide, in various organic solvents. Understanding the solubility of active
pharmaceutical ingredients and agrochemicals is critical for formulation development, process
chemistry, and ensuring bioavailability. This document outlines the available solubility data,
details experimental protocols for its determination, and provides visual representations of key
experimental workflows.

Core Data: Famphur Solubility

Famphur is a crystalline powder that is generally soluble in many common organic solvents.[1]
While extensive quantitative data is not uniformly available across all solvents, the following
table summarizes the existing information. It is important to note the temperature at which
these measurements were taken, as solubility is temperature-dependent.
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. Temperature

Solvent Solubility °C) Data Type Source
Xylene 300 g/kg 5 Quantitative PubChem[1]
Agueous
Isopropanol 23 g/kg 20 Quantitative PubChem[1]
(45%)
Acetone Soluble Not Specified Qualitative PubChem[1]
Carbon N o ]

) Very Soluble Not Specified Qualitative ChemicalBook[2]
Tetrachloride
Chloroform Very Soluble Not Specified Qualitative ChemicalBook[2]
Cyclohexanone Soluble Not Specified Qualitative PubChem[1]
Dichloromethane  Soluble Not Specified Qualitative PubChem[1]
Toluene Soluble Not Specified Qualitative PubChem[1]
Aliphatic Sparingly - o

Not Specified Qualitative PubChem|[1]

Hydrocarbons Soluble

Experimental Protocols for Solubility Determination

The determination of a compound'’s solubility in organic solvents is a fundamental experimental
procedure. The following protocols are based on established methods such as the "shake-flask
method," which is widely recognized as the gold standard for solubility measurements, and
guidelines from organizations like the OECD and CIPAC.[3][4]

Shake-Flask Method (Adapted from OECD Guideline
105)

This method is considered the most reliable for determining the thermodynamic solubility of a
substance. It involves saturating a solvent with the solute and then measuring the
concentration of the solute in the solution.

Apparatus:
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o Glass vials or flasks with screw caps

o Orbital shaker or magnetic stirrer with temperature control
e Analytical balance

o Centrifuge

e Syringes and syringe filters (e.g., 0.45 um PTFE)

¢ Volumetric flasks and pipettes

o High-Performance Liquid Chromatography (HPLC) with a UV detector or a comparable
analytical instrument.

Procedure:

o Preparation: Add an excess amount of famphur to a vial containing a known volume of the
organic solvent to be tested. The excess solid is crucial to ensure that the solution reaches
saturation.

o Equilibration: Seal the vials and place them in a temperature-controlled shaker or stirrer.
Agitate the samples for a predetermined period (typically 24-72 hours) to allow the system to
reach equilibrium. It is advisable to conduct preliminary tests to determine the time required
to reach a stable concentration.

o Phase Separation: After equilibration, cease agitation and allow the vials to stand, permitting
the excess solid to sediment. For finer suspensions, centrifugation may be necessary to
achieve a clear separation of the solid and liquid phases.

o Sampling: Carefully withdraw a clear aliquot of the supernatant using a syringe. Immediately
pass the aliquot through a syringe filter to remove any undissolved microparticles. This step
is critical to prevent overestimation of the solubility.

o Quantification: Accurately dilute the filtered saturated solution with the appropriate solvent to
a concentration that falls within the linear range of the analytical method. Analyze the
concentration of famphur in the diluted sample using a validated HPLC-UV method or
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another suitable quantitative technique. A calibration curve prepared with standard solutions
of famphur of known concentrations is required for accurate quantification.

CIPAC Method MT 181 - Titration Method for Solubility
Range

This method is suitable for determining the solubility of a substance within predefined ranges
and is particularly useful when a precise solubility value is not required. It is not suitable for
solubilities below 10 g/L.[5]

Apparatus:

Test tubes or small flasks

Burette or graduated pipettes

Analytical balance

Vortex mixer or magnetic stirrer
Procedure:

o Preliminary Test: Weigh approximately 0.1 g of famphur into a test tube. Incrementally add
the organic solvent in measured volumes, agitating the mixture after each addition, until the
famphur is completely dissolved. This provides an estimate of the solubility.

e Main Test: Based on the preliminary test, weigh an appropriate amount of famphur into a
flask. Titrate the famphur with the organic solvent, ensuring thorough mixing, until complete
dissolution is observed. The volume of solvent required to dissolve the famphur is used to
calculate the solubility range.

Mandatory Visualizations

The following diagrams, generated using Graphviz, illustrate key workflows in the determination
of famphur solubility.
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Weigh known mass of famphur
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Add measured volume of solvent

Completely dissolved?

Record total solvent volume
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672047#famphur-solubility-in-various-organic-

solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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